Cas no 81410-42-6 ( )
structure
Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-benzodioxol-5-yl)-8a,9-dihydro-8H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
- DTXSID60296846
- 81410-42-6
- 5-(1,3-benzodioxol-5-yl)-8a,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8h)-one
- NSC112137
- NSC-112137
-
-
- Inchi： InChI=1S/C20H14O6/c21-20-19-12(7-22-20)3-11-5-16-17(26-9-25-16)6-13(11)18(19)10-1-2-14-15(4-10)24-8-23-14/h1-2,4-6,12H,3,7-9H2
- InChI Key： FARHQKNGMYOEBH-UHFFFAOYSA-N
- SMILES： O=C1OCC2Cc3cc4OCOc4cc3C(=C12)c1ccc2OCOc2c1 |t:17|
Computed Properties
- Exact Mass: 350.07903816g/mol
- Monoisotopic Mass: 350.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 644
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2Ų
- XLogP3: 2.9
Related Literature
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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